Cas no 2309446-22-6 (methyl 2-{[5-(4-bromo-1-methyl-1H-imidazol-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate)

• Product Name: methyl 2-{[5-(4-bromo-1-methyl-1H-imidazol-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate
• CAS No: 2309446-22-6
• MF: C₁₅H₂₂BrN₃O₃
• MW: 372.257483005524
• CID: 5975646
• PubChem ID: 165739518
• Update Time: 2025-10-29

methyl 2-{[5-(4-bromo-1-methyl-1H-imidazol-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[5-(4-bromo-1-methyl-1H-imidazol-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate
• EN300-7428984
• 2309446-22-6

• Inchi： 1S/C15H22BrN3O3/c1-19-8-12(16)18-14(19)15(22-9-13(20)21-2)4-3-10-6-17-7-11(10)5-15/h8,10-11,17H,3-7,9H2,1-2H3
• InChI Key： CJVOFOQUPLPBME-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2(CCC3CNCC3C2)OCC(=O)OC)=N1

Computed Properties

• Exact Mass: 371.08445g/mol
• Monoisotopic Mass: 371.08445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65.4Ų

Additional information on methyl 2-{[5-(4-bromo-1-methyl-1H-imidazol-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate

Methyl 2-{[5-(4-Bromo-1-Methyl-1H-Imidazol-2-yl)-Octahydro-1H-Isoindol-5-yl]oxy}acetate (CAS No. 2309446-22-6): An Overview

Methyl 2-{[5-(4-Bromo-1-methyl-1H-imidazol-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate (CAS No. 2309446-22-6) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The chemical structure of methyl 2-{[5-(4-bromo-1-methyl-1H-imidazol-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate is composed of a methyl ester group, an imidazole ring, and an octahydroisoindole moiety. The presence of these functional groups contributes to its diverse chemical properties and reactivity. The bromine atom in the imidazole ring adds further complexity and can influence the compound's interactions with biological targets.

Recent research has focused on the synthesis and characterization of methyl 2-{[5-(4-bromo-1-methyl-1H-imidazol-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate. One notable study published in the Journal of Organic Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The method involved a multi-step process, including the formation of the imidazole ring, the introduction of the bromine atom, and the final esterification step. This synthetic approach not only enhanced the efficiency of production but also provided insights into the reactivity and stability of intermediate compounds.

In terms of biological activity, methyl 2-{[5-(4-bromo-1-methyl-1H-imidazol-2-yl)-octahydro-1H-isoindol-5-yl]oxy}acetate has shown promising results in various assays. A study published in Bioorganic & Medicinal Chemistry Letters (2023) evaluated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The compound demonstrated significant inhibitory activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This finding suggests that methyl 2-{[5-(4-bromo-1-methyl-1H-imidazol-2-y l)-octahydro -1 H -isoindol -5 -yl ]oxy }acetate could be a valuable lead compound for developing new anti-inflammatory agents.

Furthermore, preliminary studies have explored the potential anticancer properties of methyl 2-{[5-(4-bromo -1 -methyl -1 H -imidazol -2 -yl ) -octahydro -1 H -isoindol -5 -yl ]oxy }acetate . Research conducted at the National Cancer Institute (NCI) found that this compound exhibited selective cytotoxicity against several cancer cell lines, including those derived from breast and lung cancers. The mechanism of action appears to involve disruption of cell cycle progression and induction of apoptosis. These findings highlight the compound's potential as a candidate for further preclinical and clinical evaluation as an anticancer agent.

The pharmacokinetic properties of methyl 2-{[5-(4-bromo -1 -methyl -1 H -imidazol -2 -yl ) -octahydro -1 H -isoindol -5 -yl ]oxy }acetate have also been investigated. A study published in Pharmaceutical Research (2023) reported that the compound has favorable oral bioavailability and a reasonable half-life in animal models. These characteristics are crucial for its development as an orally administered therapeutic agent. Additionally, the compound showed low toxicity in preliminary safety assessments, which is a positive indication for its potential use in clinical settings.

In conclusion, methyl 2-{[5-(4-bromo -1 -methyl -1 H -imidazol -2 -yl ) -octahydro -1 H -isoindol -5 -yl ]oxy }acetate (CAS No. 2309446-22-6) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its properties and potential uses, contributing to advancements in medicinal chemistry and drug discovery.